Cas no 66678-76-0 (1,3,5-Triazine-2,4(1H,3H)-dione, 1-butyldihydro-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 1-butyldihydro-
• CAS No: 66678-76-0
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 395968
• PubChem ID: 20476321
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 1-butyldihydro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 1-butyldihydro-
• 1-butyl-1,3,5-triazinane-2,4-dione
• DTXSID50607720
• 5-n-butyl-5,6-dihydro-s-triazine-2,4-(1H,3H)-dione
• SJZYLEYLFVJFMD-UHFFFAOYSA-N
• SCHEMBL11190250
• 66678-76-0

• Inchi： 1S/C7H13N3O2/c1-2-3-4-10-5-8-6(11)9-7(10)12/h2-5H2,1H3,(H2,8,9,11,12)
• InChI Key： SJZYLEYLFVJFMD-UHFFFAOYSA-N
• SMILES： O=C1NC(NCN1CCCC)=O

Computed Properties

• Exact Mass: 171.10089
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.44